BENGHE Foundational & Exploratory

Check Availability & Pricing

A Comprehensive Technical Guide to the
Solubility of Formanilide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Formanilide

Cat. No.: B094145

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough analysis of the solubility of formanilide in
water and a range of organic solvents. The information is curated to support research,
development, and formulation activities where formanilide is a key component. This guide
includes quantitative solubility data, detailed experimental protocols for solubility determination,
and a visual representation of the experimental workflow.

Quantitative Solubility Data

The solubility of formanilide varies significantly across different solvents, a critical
consideration for its application in synthesis, purification, and formulation. Below is a
compilation of available quantitative solubility data, presented for straightforward comparison.

Solvent Temperature (°C) Solubility ( g/100 mL)
Water 20 2.54[1][2]

Water 25 2.86[1][2]

Benzene Not Specified >10

Diethyl Ether Not Specified >10

Ethanol Not Specified >10
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Note: The data for organic solvents indicates high solubility, and for practical purposes in many
applications, formanilide can be considered freely soluble in these solvents. However, for
precise applications such as crystallography or quantitative analysis, it is recommended to
determine the solubility under the specific experimental conditions.

Experimental Protocol for Solubility Determination:
Gravimetric Method

The gravimetric method is a reliable and widely used technique for determining the solubility of
a solid in a liquid. It involves the preparation of a saturated solution, followed by the separation
and quantification of the dissolved solute.

Materials and Apparatus

e Formanilide (solid)

e Solvent of interest

e Analytical balance (accurate to £0.0001 g)

e Thermostatic shaker or water bath

« Filtration apparatus (e.g., syringe filters with appropriate membrane, vacuum filtration setup)
» Pre-weighed evaporation dish or beaker

» Drying oven

e Desiccator

e Volumetric flasks and pipettes

Procedure

o Preparation of a Saturated Solution:

o Add an excess amount of solid formanilide to a known volume of the solvent in a sealed
container (e.g., a screw-cap flask). The presence of undissolved solid is crucial to ensure
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saturation.

o Place the container in a thermostatic shaker or water bath set to the desired temperature.

o Agitate the mixture for a sufficient period to allow it to reach equilibrium. The time required
to reach equilibrium can vary depending on the solvent and temperature and may range
from several hours to days. It is advisable to monitor the concentration of the supernatant
over time until it becomes constant.

e Separation of the Saturated Solution:

o Once equilibrium is reached, allow the undissolved solid to settle.

o Carefully withdraw a known volume of the clear supernatant (the saturated solution) using
a pre-heated or pre-cooled pipette to maintain the experimental temperature and avoid
precipitation or further dissolution.

o Immediately filter the withdrawn solution using a filter membrane that is compatible with
the solvent to remove any remaining solid particles.

e Gravimetric Analysis:

[¢]

Transfer the filtered saturated solution to a pre-weighed, clean, and dry evaporation dish.

o Record the exact volume of the solution transferred.

o Carefully evaporate the solvent in a drying oven at a temperature below the boiling point of
the solvent and the decomposition temperature of formanilide. Ensure complete removal
of the solvent.

o Once the solvent is fully evaporated, transfer the evaporation dish to a desiccator to cool
to room temperature without absorbing atmospheric moisture.

o Weigh the evaporation dish containing the dried formanilide residue on an analytical
balance.

o Repeat the drying and weighing steps until a constant weight is achieved.
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» Calculation of Solubility:

o Calculate the mass of the dissolved formanilide by subtracting the initial weight of the
empty evaporation dish from the final constant weight.

o The solubility is then expressed as the mass of formanilide per volume of solvent (e.g.,
g/100 mL).

Solubility ( g/2100 mL) = (Mass of residue (g) / Volume of saturated solution (mL)) x 100

Experimental Workflow Visualization

The following diagram illustrates the logical steps of the gravimetric method for determining the
solubility of formanilide.

Calculation

Click to download full resolution via product page

Caption: Workflow for Gravimetric Solubility Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to the Solubility of
Formanilide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b094145#solubility-of-formanilide-in-water-and-
organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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